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Compound of Interest

Compound Name: Hexatriacontane-d74

Cat. No.: B099008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for

Hexatriacontane-d74, a deuterated long-chain alkane. The information is compiled from

various safety data sheets and general best practices for handling deuterated compounds,

tailored for a technical audience in research and development.

Chemical and Physical Properties
Hexatriacontane-d74 is a deuterated form of the long-chain alkane hexatriacontane. Its

physical and chemical properties are summarized in the table below.
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Property Value

Chemical Formula CD3(CD2)34CD3

CAS Number 16416-34-5

Molecular Weight 581.43 g/mol

Appearance
White to off-white solid (crystal or powder)[1][2]

[3]

Melting Point 73-75 °C[1][4][5]

Boiling Point 265 °C at 1 mmHg[1][3][4][6]

Solubility

Insoluble in water.[3][6][7] Slightly soluble in

chloroform and ethyl acetate with heating and

sonication.[1]

Stability
Stable under recommended storage conditions.

[1][3]

Isotopic Purity Typically ≥98 atom % D[5]

Hazard Identification and Toxicological Information
Hexatriacontane-d74 is not classified as a hazardous substance.[3][8] However, as with any

chemical, it should be handled with care. The primary risks are associated with its physical

form (dust) and potential for irritation.
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Hazard Type Information

Acute Toxicity No data available.[2][9]

Skin Corrosion/Irritation
No data available, though may cause skin

irritation upon prolonged contact.[2][9]

Eye Damage/Irritation May cause eye irritation.[9]

Respiratory Irritation
Inhalation of dust may cause respiratory tract

irritation.[9]

Carcinogenicity
Not listed as a carcinogen by IARC, NTP, or

OSHA.[2][8][9]

Specific Target Organ Toxicity No data available.[2][9]

Handling and Storage Precautions
Proper handling and storage are crucial to maintain the integrity of Hexatriacontane-d74 and

ensure personnel safety. For deuterated compounds, preventing hydrogen-deuterium (H-D)

exchange is a key consideration.

3.1. General Handling

Ventilation: Use in a well-ventilated area. A local exhaust system is recommended if dust is

generated.[2]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.[2][7] A dust respirator should be used if ventilation is inadequate.[2]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

eating, drinking, or smoking.[8][10] Avoid contact with skin, eyes, and clothing.[2]

Dust Formation: Minimize dust generation and accumulation.[2][7]

3.2. Storage

Container: Keep in a tightly closed container.[2][10][11]
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Conditions: Store in a cool, dry, and dark place.[2][11] Room temperature is generally

acceptable.[12]

Moisture: Protect from moisture to prevent H-D exchange, which can compromise isotopic

purity.[11] Handling in a dry atmosphere (e.g., under nitrogen or argon) is recommended.[11]

Incompatibilities: Store away from strong oxidizing agents.[2][6]

Experimental Protocols and Workflows
4.1. Preparation of a Stock Solution

This protocol outlines the general steps for preparing a stock solution from solid

Hexatriacontane-d74, with a focus on preserving isotopic purity.

Acclimatization: Allow the sealed container of Hexatriacontane-d74 to warm to room

temperature before opening to prevent condensation of atmospheric moisture.[11]

Inert Atmosphere: Whenever possible, perform weighing and dissolution in a glove box or

under a gentle stream of a dry, inert gas like nitrogen or argon.[11]

Weighing: Accurately weigh the desired mass of the solid using a calibrated analytical

balance.

Dissolution:

Select a suitable, high-purity aprotic solvent.

Quantitatively transfer the weighed solid to a Class A volumetric flask.

Add a small amount of solvent to dissolve the solid. Gentle heating and sonication may be

required.[1]

Once dissolved, dilute to the mark with the solvent.

Stopper the flask and mix thoroughly.
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Storage: Transfer the stock solution to a labeled, airtight container, preferably with a PTFE-

lined cap, and store under the recommended conditions (cool, dark).[11][13]
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Stock Solution Preparation Workflow

Emergency Procedures
5.1. First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or irritation persists, seek medical

attention.[2][9]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water.[2]

[9] If irritation occurs, seek medical advice.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][9] Remove contact

lenses if present and easy to do.[2] If irritation

persists, get medical attention.[2]

Ingestion

Rinse mouth with water. Do not induce vomiting

unless directed to do so by medical personnel.

Seek medical attention if you feel unwell.[2][9]

5.2. Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Personal Precautions:

Wear appropriate personal protective equipment (PPE), including a dust mask, gloves,

and safety goggles.[2]

Avoid breathing dust.[7]

Keep unnecessary personnel away from the spill area.[2]

Containment and Cleaning:

Sweep up the spilled solid material, taking care to minimize dust generation.[2][7]
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Place the collected material into a suitable, labeled, and closed container for disposal.[2]

[7]

Clean the spill area with soap and water.[9]

Environmental Precautions:

Prevent the spilled material from entering drains, sewers, or waterways.[2][7]
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Solid Spill Response Workflow

Disposal Considerations
Dispose of Hexatriacontane-d74 and its containers in accordance with all applicable federal,

state, and local regulations.[2][7] It may be possible to dissolve the material in a combustible

solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[2]

[9]

Transport Information
Hexatriacontane-d74 is not classified as a dangerous good for transport.[2][8]

This technical guide is intended to provide comprehensive safety and handling information for

Hexatriacontane-d74. Always refer to the specific Safety Data Sheet provided by the supplier

for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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